arsenic acid, calcium salt
arsenic acid, calcium salt
Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide.
Calcium arsenate is a polymer.
Calcium arsenate is a polymer.
Brand Name:
Vulcanchem
CAS No.:
10103-62-5
VCID:
VC0154242
InChI:
InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
SMILES:
[O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
Ca3(AsO4)2
As2Ca3O8
As2Ca3O8
Molecular Weight:
398.1 g/mol
arsenic acid, calcium salt
CAS No.: 10103-62-5
Main Products
VCID: VC0154242
Molecular Formula: Ca3(AsO4)2
As2Ca3O8
Molecular Weight: 398.1 g/mol
CAS No. | 10103-62-5 |
---|---|
Product Name | arsenic acid, calcium salt |
Molecular Formula | Ca3(AsO4)2 As2Ca3O8 |
Molecular Weight | 398.1 g/mol |
IUPAC Name | tricalcium;diarsorate |
Standard InChI | InChI=1S/2AsH3O4.3Ca/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6 |
Standard InChIKey | RMBBSOLAGVEUSI-UHFFFAOYSA-H |
Impurities | Commercial calcium arsenate contains 61% calcium arsenate and 9% calcium arsenite and an excess of lime and calcium carbonate. The wettable powder, when made up in aq solution, should contain less than 0.5% of dissolved As2O5, which originates from impurities. |
SMILES | [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2] |
Canonical SMILES | [O-][As](=O)([O-])[O-].[O-][As](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2] |
Boiling Point | Decomposes (NIOSH, 2016) No boiling point at normal pressure; decomposes on heating |
Colorform | White powder Colorless to white solid. |
Density | 3.62 (EPA, 1998) 3.620 3.62 g/cm³ |
Melting Point | 2651 °F (EPA, 1998) Decomposes 1455 °C |
Physical Description | Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide. COLOURLESS-TO-WHITE AMORPHOUS POWDER. |
Description | Calcium arsenate is a white powder. Slightly soluble in water. Toxic by inhalation and ingestion. Used as an insecticide and germicide. Calcium arsenate is a polymer. |
Shelf Life | Moisture and carbon dioxide cause slow decomp to calcium carbonate and (phytotoxic) dicalcium hydrogen arsenate. In the presence of acids, water sol, strongly phytotoxic arsenic acid is produced. |
Solubility | 0.01 % at 77° F (NIOSH, 2016) Sol in dil acids Insol in organic solvents 0.013 G/100 CC OF WATER AT 25 °C Solubility in water: very poo |
Synonyms | calcium arsenate |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mm Hg @ 20 °C (approx) |
PubChem Compound | 24501 |
Last Modified | Nov 11 2021 |
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